Cas no 173841-83-3 (1H-Pyrazole-5-carbonyl chloride, 3-chloro-1-methyl- (9CI))

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 3-chloro-1-methyl- (9CI)
• CAS No: 173841-83-3
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• CID: 855553
• PubChem ID: 18970462
• Update Time: 2025-04-19

1H-Pyrazole-5-carbonyl chloride, 3-chloro-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 3-chloro-1-methyl- (9CI)
• 5-chloro-2-methylpyrazole-3-carbonyl chloride

• Inchi： 1S/C5H4Cl2N2O/c1-9-3(5(7)10)2-4(6)8-9/h2H,1H3
• InChI Key： VFZHBVZIQASVCW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)N(C)N=1

Computed Properties

• Exact Mass: 177.97022
• Monoisotopic Mass: 177.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides